![molecular formula C12H15N3O B6266147 N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide CAS No. 1042624-88-3](/img/no-structure.png)
N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide
Description
“N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide” is a chemical compound with the molecular formula C12H15N3O and a molecular weight of 217.27 . It is used in advanced technology research, life sciences, and organic synthesis .
Synthesis Analysis
The synthesis of “N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide” can be achieved through several methods. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives . For example, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds .Molecular Structure Analysis
The molecular structure of “N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide” consists of a cyanophenyl group, a methylamino group, and an ethylacetamide group . The exact 3D structure may need further analysis using computational chemistry methods or experimental techniques such as X-ray crystallography.Chemical Reactions Analysis
“N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide” can participate in a variety of chemical reactions due to the presence of the cyano group and the amine group. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions . The carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .Physical And Chemical Properties Analysis
“N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide” is a solid compound . More detailed physical and chemical properties such as melting point, boiling point, solubility, and stability would require further experimental determination or prediction using computational methods.Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide involves the reaction of 4-cyanobenzylamine with ethyl acetate in the presence of a catalyst to form N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide.", "Starting Materials": [ "4-cyanobenzylamine", "ethyl acetate", "catalyst" ], "Reaction": [ "Add 4-cyanobenzylamine to a reaction vessel", "Add ethyl acetate to the reaction vessel", "Add a catalyst to the reaction mixture", "Heat the reaction mixture to a suitable temperature and stir for a specific time period", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent and dry to obtain N-(2-{[(4-cyanophenyl)methyl]amino}ethyl)acetamide" ] } | |
CAS RN |
1042624-88-3 |
Molecular Formula |
C12H15N3O |
Molecular Weight |
217.3 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
